Cas no 2171371-90-5 ((1R)-1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1R)-1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171371-90-5
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5825283
• PubChem ID: 165604391
• Update Time: 2025-07-22

(1R)-1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine
• 2171371-90-5
• (1R)-1-[1-(butan-2-yl)-3-methyl-1H-pyrazol-5-yl]ethan-1-amine
• EN300-1618614

• Inchi： 1S/C10H19N3/c1-5-8(3)13-10(9(4)11)6-7(2)12-13/h6,8-9H,5,11H2,1-4H3/t8?,9-/m1/s1
• InChI Key： IOWWGOSADNXUGU-YGPZHTELSA-N
• SMILES： N1(C(=CC(C)=N1)[C@@H](C)N)C(C)CC

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on (1R)-1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine

Comprehensive Overview of (1R)-1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171371-90-5)

(1R)-1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171371-90-5) is a specialized chiral amine compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique pyrazole core structure, which is increasingly recognized for its versatility in drug discovery and material science. The (1R)-stereochemistry of this molecule adds another layer of complexity, making it particularly valuable for enantioselective synthesis and biological studies.

The molecular structure of (1R)-1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine includes a butan-2-yl substituent and a methyl group on the pyrazole ring, contributing to its distinct physicochemical properties. Researchers are particularly interested in its potential as a building block for more complex molecules, especially in the development of novel pharmaceutical intermediates and catalysts. The compound's chiral nature makes it relevant for studies involving asymmetric synthesis and enzyme inhibition.

In recent years, the demand for chiral amines like (1R)-1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine has grown significantly, driven by advancements in drug development and green chemistry. This compound is often explored for its potential in creating bioactive molecules with improved efficacy and reduced side effects. Its application in agrochemicals is also noteworthy, as researchers investigate its role in developing new pest control agents with enhanced selectivity.

The synthesis of (1R)-1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine typically involves multi-step organic reactions, including condensation, reduction, and chiral resolution techniques. Recent innovations in flow chemistry and catalytic methods have improved the efficiency of its production, making it more accessible for industrial and academic research. The compound's stability under various conditions also makes it suitable for long-term storage and transport.

From a commercial perspective, (1R)-1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the growing demand from pharmaceutical companies and research institutions. Its CAS number, 2171371-90-5, serves as a critical identifier for procurement and regulatory compliance.

Researchers and industry professionals frequently search for information on chiral amine synthesis, pyrazole derivatives, and CAS 2171371-90-5 applications. These long-tail keywords reflect the compound's relevance in cutting-edge scientific inquiries. Additionally, the rise of AI-driven drug discovery has spurred interest in such specialized building blocks, as they are often used in high-throughput screening and molecular modeling.

In conclusion, (1R)-1-1-(butan-2-yl)-3-methyl-1H-pyrazol-5-ylethan-1-amine represents a valuable tool for modern chemical research. Its unique structure, combined with its potential applications in pharmaceuticals and agrochemicals, positions it as a compound of significant interest. As the scientific community continues to explore its properties and uses, this molecule is likely to play an increasingly important role in the development of innovative solutions for global challenges.